Cas no 1353985-02-0 (N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide)

• Product Name: N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide
• CAS No: 1353985-02-0
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 2163435
• Update Time: 2025-06-12

N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-n-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide
• N-Cyclopropyl-N-((1-(2-hydroxyethyl)piperidin-2-yl)methyl)acetamide
• AM94737
• N-Cyclopropyl-N-[1-(2-hydroxyethyl)piperidin-2-ylmethyl]acetamide
• N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide

• Inchi： 1S/C13H24N2O2/c1-11(17)15(12-5-6-12)10-13-4-2-3-7-14(13)8-9-16/h12-13,16H,2-10H2,1H3
• InChI Key： ZSVNYWPQJFUGBS-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC1CCCCN1CCO)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide

Introduction to N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide (CAS No. 1353985-02-0)

N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide, a compound with the CAS number 1353985-02-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of functional groups, including the cyclopropyl moiety and the piperidine ring, contributes to its distinct chemical properties and biological activities.

The molecular structure of N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide consists of several key components that are critical for understanding its behavior and utility. The cyclopropyl group, known for its stability and rigidity, influences the overall conformation of the molecule, while the piperidine ring enhances its solubility and bioavailability. The presence of a hydroxyl group in the side chain further modulates its reactivity and interaction with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug design. Compounds like N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide exemplify this principle by incorporating multiple functional groups that can interact with various biological pathways. Studies have shown that such molecules can exhibit a wide range of pharmacological effects, making them valuable candidates for therapeutic intervention.

In particular, the acetamide moiety in the compound's name plays a crucial role in its pharmacological profile. Acetamides are known for their ability to act as pharmacophores, facilitating interactions with enzymes and receptors. The specific arrangement of atoms in N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide allows it to engage with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes.

The synthesis of N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of key intermediates, such as 1-(2-hydroxy-ethyl)piperidine, which is then coupled with cyclopropylamine derivatives. The final step involves acetylation to introduce the acetamide group, resulting in the desired product.

The importance of high-purity synthesis cannot be overstated. Impurities can significantly alter the pharmacological properties of a compound, making it essential to employ rigorous purification techniques. Advanced chromatographic methods and spectroscopic analyses are routinely used to ensure that N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide meets stringent quality standards before it is subjected to biological testing.

Biological evaluation is another critical aspect of studying this compound. In vitro assays are conducted to assess its interaction with various enzymes and receptors, providing insights into its potential therapeutic applications. These studies often involve high-throughput screening techniques that allow for rapid evaluation of multiple compounds simultaneously.

One particularly intriguing area of research involves the use of computational modeling to predict how N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide might interact with biological targets. Molecular dynamics simulations and quantum mechanical calculations help researchers visualize these interactions at an atomic level, providing a deeper understanding of its mechanism of action.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in developing novel agrochemicals and biodegradable materials. The structural features that make it effective as a drug candidate also contribute to its versatility in other chemical applications.

The regulatory landscape for new chemical entities like N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide is complex but well-established. Regulatory agencies require extensive documentation to support claims about their safety and efficacy before they can be approved for use. This ensures that only compounds that meet rigorous standards reach the market.

In conclusion, N-Cyclopropyl-N-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-acetamide (CAS No. 1353985-02-0) is a multifaceted compound with significant potential in various fields. Its unique molecular structure and diverse functional groups make it a valuable tool for researchers in pharmaceutical chemistry and beyond. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing new treatments and materials.